trans-1-Iodo-2-(heptafluoropropyl)cyclohexane
Overview
Description
“trans-1-Iodo-2-(heptafluoropropyl)cyclohexane” is a chemical compound with the molecular formula C9H10F7I and a molecular weight of 378.07 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C9H10F7I . This indicates that the molecule consists of 9 carbon atoms, 10 hydrogen atoms, 7 fluorine atoms, and 1 iodine atom .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 378.07, a density of 1.792, a boiling point of 48/1.3mm, and a refractive index of 1.4392 .Scientific Research Applications
Trans-1-iodo-2-(heptafluoropropyl)cyclohexane has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of other organic compounds, such as amides, esters, and nitriles. It has also been used as a catalyst in the synthesis of polymers and as a solvent in the extraction of organic compounds. In addition, it has been used as a ligand in coordination chemistry and as an inhibitor in organic reactions.
Mechanism of Action
Trans-1-iodo-2-(heptafluoropropyl)cyclohexane acts as a Lewis acid, which is a species that can accept electrons from other species. This allows it to act as a catalyst in many organic reactions, such as the synthesis of polymers and the extraction of organic compounds. In addition, its fluorinated nature makes it an effective inhibitor in organic reactions, as it can effectively block the reaction from proceeding.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It has not been tested for toxicity in humans or animals, and its effects on the environment are not known.
Advantages and Limitations for Lab Experiments
Trans-1-iodo-2-(heptafluoropropyl)cyclohexane has several advantages for use in laboratory experiments. It is a colorless liquid that is soluble in organic solvents, making it easy to handle and store. In addition, it is relatively stable and has a low boiling point, making it suitable for use in a variety of laboratory experiments. However, it is not very reactive and can be difficult to use in some reactions.
Future Directions
Trans-1-iodo-2-(heptafluoropropyl)cyclohexane has potential for use in a variety of future applications. It could be used as a catalyst in the synthesis of polymers and other organic compounds, as a ligand in coordination chemistry, and as an inhibitor in organic reactions. In addition, it could be used to study the effects of fluorinated compounds on biochemical and physiological processes. Finally, it could be used to develop new methods for the synthesis of organic compounds and for the extraction of organic compounds from mixtures.
Properties
IUPAC Name |
(1S,2R)-1-(1,1,2,2,3,3,3-heptafluoropropyl)-2-iodocyclohexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F7I/c10-7(11,8(12,13)9(14,15)16)5-3-1-2-4-6(5)17/h5-6H,1-4H2/t5-,6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPDPCHBOZHWKOZ-PHDIDXHHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(C(C(F)(F)F)(F)F)(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)C(C(C(F)(F)F)(F)F)(F)F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F7I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10662951 |
Source
|
| Record name | (1S,2R)-1-(Heptafluoropropyl)-2-iodocyclohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10662951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7589-44-8 |
Source
|
| Record name | Cyclohexane, 1-(heptafluoropropyl)-2-iodo-, trans- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7589-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (1S,2R)-1-(Heptafluoropropyl)-2-iodocyclohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10662951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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